Cas no 2167137-01-9 (4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167137-01-9
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 6217010
• PubChem ID: 165790478
• Update Time: 2025-05-22

4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1457634
• 2167137-01-9

• Inchi： 1S/C10H12BrNO2S/c1-5-2-8(15-9(5)11)6-3-12-4-7(6)10(13)14/h2,6-7,12H,3-4H2,1H3,(H,13,14)
• InChI Key： AMIDSVNQNKLKFY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2CNCC2C(=O)O)S1

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid

4-(5-Bromo-4-Methylthiophen-2-yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2167137-01-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, drug delivery systems, and bioactive compounds.

The molecular structure of 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring fused with a thiophene moiety, incorporating a bromine atom and a methyl group. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an ideal candidate for applications in organic electronics and catalysis. The presence of the carboxylic acid group further enhances its versatility, enabling it to participate in various chemical reactions such as esterification and amidation.

Recent research has focused on the synthesis and characterization of 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid, particularly in the context of its potential as a building block for more complex molecules. Scientists have explored its use in the construction of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The bromine atom within the molecule serves as an excellent leaving group, facilitating substitution reactions that are critical in organic synthesis.

In terms of applications, 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. This property is particularly useful in the development of catalysts for industrial processes, where efficiency and selectivity are paramount.

Moreover, the compound's electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have examined its role in enhancing the performance of organic light-emitting diodes (OLEDs) and solar cells by improving charge transport characteristics. The integration of thiophene moieties into such devices is known to enhance their efficiency, making this compound a valuable addition to the field.

Another area of interest is the compound's potential in drug discovery. The pyrrolidine ring is a common structural motif in many bioactive compounds, including pharmaceutical agents. The presence of the carboxylic acid group allows for further functionalization, enabling the creation of derivatives with specific biological activities. Recent studies have explored its role as a precursor for anti-inflammatory and anticancer agents, highlighting its therapeutic potential.

In conclusion, 4-(5-bromo-4-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2167137-01-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge and technological innovation is expected to grow significantly.